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Compound of Interest

Compound Name: Methyl (isobutyl)carbamate

Cat. No.: B15211072

IUPAC Nomenclature and Chemical Structure

The name "Methyl (isobutyl)carbamate” is ambiguous. A carbamate is an ester of carbamic
acid (H2NCOOH) with the general structure R-O-C(=0)-N(R")R". The provided name could
imply two different structures. To resolve this ambiguity, this guide will focus on the compound
more commonly referred to in chemical databases, Isobutyl N-methylcarbamate. The formal
IUPAC name for this compound is 2-methylpropyl N-methylcarbamate.[1]

Ambiguity in the name 'Methyl (isobutyl)carbamate’

Methyl (isobutyl)carbamate
(Ambiguous Name)

More Common Interpretation

Possibility 1:
Isobutyl N-methylcarbamate
(Methyl group on Nitrogen)

Possibility 2:
Methyl N-isobutylcarbamate
(Isobutyl group on Nitrogen)

s the formal name for

IUPAC Name:
2-methylpropyl N-methylcarbamate
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Diagram 1: Clarification of IUPAC Nomenclature.
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Chemical Structure:
e Molecular Formula: CeH13NO2[1][2][3]
e SMILES: CNC(=0)OCC(C)C

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-methylpropyl N-

methylcarbamate.
Property Value Reference
Molecular Weight 131.17 g/mol [1112]
Molecular Formula CeH13NO:2 [1][2]13]
XLogP3 1.3 [1]

] Standard non-polar: 1021,
Kovats Retention Index [1]
Standard polar: 1525
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Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 2-methylpropyl N-methylcarbamate
are not readily available in the provided search results, a general and plausible method would
be the reaction of isobutanol with methyl isocyanate.

Hypothetical Synthesis of 2-methylpropyl N-methylcarbamate:

Reaction: CH3-N=C=0 + (CH3)2CHCH20H - CH3sNHCOOCH2CH(CHs)2
Materials:

e Methyl isocyanate

* Isobutanol (2-methyl-1-propanol)
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e Anhydrous diethyl ether (as solvent)

o Atertiary amine catalyst (e.g., triethylamine)

o Standard laboratory glassware for organic synthesis under anhydrous conditions
Procedure:

o A solution of isobutanol (1.0 equivalent) in anhydrous diethyl ether is prepared in a round-
bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert
atmosphere (e.g., nitrogen or argon).

» A catalytic amount of triethylamine (e.g., 0.05 equivalents) is added to the flask.
e The flask is cooled in an ice bath to 0°C.

o Methyl isocyanate (1.0 equivalent), dissolved in anhydrous diethyl ether, is added dropwise
from the dropping funnel to the stirred solution of isobutanol over a period of 30 minutes.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 12-24 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

» Upon completion, the solvent is removed under reduced pressure using a rotary evaporator.

e The crude product is then purified, for example, by column chromatography on silica gel
using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure
2-methylpropyl N-methylcarbamate.

Mechanism of Action and Signaling Pathway

N-methyl carbamates are widely recognized for their role as insecticides.[4] Their mechanism
of action is primarily through the inhibition of the enzyme acetylcholinesterase (AChE).[5] AChE
is a critical enzyme in the nervous system of both insects and mammals, responsible for the
hydrolysis of the neurotransmitter acetylcholine (ACh).

The inhibition of AChE by carbamates leads to an accumulation of acetylcholine in the synaptic
cleft. This results in the continuous stimulation of acetylcholine receptors, leading to
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hyperexcitation of the nervous system, paralysis, and ultimately death in insects.[5][6]

Inhibition of Acetylcholinesterase by Carbamates
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Diagram 2: Cholinergic Signaling Pathway Inhibition.

Applications and Biological Activity

The primary application of compounds like 2-methylpropyl N-methylcarbamate is in agriculture
as insecticides.[4] Their effectiveness stems from their ability to disrupt the nervous system of
insects. While effective, the use of carbamate insecticides requires careful handling and risk
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assessment due to their potential toxicity to non-target organisms, including humans. The
biological activity of carbamates is similar to that of organophosphate nerve agents like sarin,
though generally with lower toxicity and a more reversible inhibition of acetylcholinesterase.[6]

Safety Information

Carbamate esters are reactive compounds. They are incompatible with strong acids, bases,
and strong reducing agents.[7] Due to their biological activity as acetylcholinesterase inhibitors,
they should be handled with appropriate personal protective equipment (PPE), including gloves
and safety glasses, in a well-ventilated area. In case of exposure, medical attention should be
sought immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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